Cas no 2168412-33-5 (N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine)

• Product Name: N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine
• CAS No: 2168412-33-5
• MF: C₆H₇F₂N₃O₂S₂
• MW: 255.265485048294
• CID: 6440473
• PubChem ID: 165521431
• Update Time: 2025-05-20

N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine
• 2168412-33-5
• EN300-1275412

• Inchi： 1S/C6H7F2N3O2S2/c7-4(8)15(12,13)6-11-10-5(14-6)9-3-1-2-3/h3-4H,1-2H2,(H,9,10)
• InChI Key： MSPXQMPOZVYONO-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1=NN=C(NC2CC2)S1)(=O)=O

Computed Properties

• Exact Mass: 254.99477515g/mol
• Monoisotopic Mass: 254.99477515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Additional information on N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine

Comprehensive Overview of N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine (CAS No. 2168412-33-5)

The compound N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine (CAS No. 2168412-33-5) is a specialized sulfonyl-thiadiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This molecule combines a 1,3,4-thiadiazole core with a difluoromethanesulfonyl group and a cyclopropylamine substituent, creating a versatile scaffold for drug discovery and material science.

Recent trends in heterocyclic chemistry highlight the growing importance of thiadiazole derivatives as privileged structures in medicinal chemistry. The N-cyclopropyl-5-difluoromethanesulfonyl modification introduces enhanced metabolic stability and improved bioavailability compared to simpler thiadiazole analogs, addressing one of the key challenges in modern drug development - the optimization of pharmacokinetic properties. Researchers are particularly interested in how the difluoromethylene group influences the compound's electronic properties and binding affinity to biological targets.

From a synthetic chemistry perspective, the preparation of CAS 2168412-33-5 involves multi-step organic transformations that showcase modern sulfonylation techniques and cyclopropylamine coupling reactions. The synthetic route typically begins with the construction of the 1,3,4-thiadiazole ring system, followed by selective functionalization at the 5-position with the difluoromethanesulfonyl group. The final step involves N-alkylation with cyclopropylamine, requiring careful control of reaction conditions to maintain the integrity of the sensitive functional groups.

In the context of current pharmaceutical research, this compound has shown promise as a potential kinase inhibitor scaffold, with particular interest in its application for inflammatory and metabolic disorders. The difluoromethanesulfonyl-thiadiazole moiety has demonstrated interesting interactions with ATP-binding pockets of various enzymes, making it a valuable template for structure-activity relationship studies. Computational chemistry analyses suggest that the fluorine atoms in the sulfonyl group participate in unique non-covalent interactions with protein targets, potentially enhancing binding specificity.

The physicochemical properties of N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine have been extensively characterized to support its development. Key parameters include its moderate lipophilicity (logP), good solubility in polar aprotic solvents, and stability under physiological pH conditions. These characteristics make it particularly suitable for formulation development, addressing one of the most searched topics in pharmaceutical chemistry - the improvement of drug-like properties through rational molecular design.

Recent patent literature reveals growing commercial interest in this compound class, with several applications covering its use as an intermediate in the synthesis of more complex bioactive molecules. The cyclopropylamine-thiadiazole combination appears frequently in claims related to novel crop protection agents and veterinary pharmaceuticals, reflecting the agricultural industry's search for new modes of action to address resistance issues.

Analytical characterization of CAS 2168412-33-5 typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The distinct ¹⁹F NMR signature of the difluoromethanesulfonyl group serves as a valuable diagnostic tool for quality control and metabolic studies. These analytical aspects are particularly relevant to researchers searching for "how to characterize fluorinated pharmaceuticals" or "methods for analyzing sulfonyl compounds."

From a safety and handling perspective, proper laboratory protocols should be followed when working with N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, its novel structure warrants careful evaluation in biological systems, a consideration that aligns with current industry focus on green chemistry principles and safe-by-design approaches.

The future development directions for this compound include exploration of its structure-activity relationships through systematic modification of each functional group. Particular interest lies in investigating the effects of varying the cyclopropyl moiety or introducing additional substituents on the thiadiazole ring. Such studies could lead to optimized derivatives with enhanced target selectivity or improved physicochemical properties, addressing the pharmaceutical industry's ongoing quest for next-generation therapeutic agents.

In conclusion, N-cyclopropyl-5-difluoromethanesulfonyl-1,3,4-thiadiazol-2-amine represents an important addition to the toolbox of medicinal chemists and material scientists. Its unique combination of structural features offers multiple opportunities for innovation in drug discovery and specialty chemical applications. As research continues to uncover new applications for this versatile scaffold, it is likely to remain a focus of both academic and industrial investigation in the coming years.